Cas no 64411-69-4 (1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl-
• CAS No: 64411-69-4
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1682048
• Update Time: 2024-09-03

1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2-ethyl-2-methyl-

• Inchi： 1S/C7H10O4/c1-3-7(2)10-5(8)4-6(9)11-7/h3-4H2,1-2H3
• InChI Key： ICWMZSCSFSZWLT-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(=O)OC1(CC)C

Computed Properties

• Exact Mass: 158.0579

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 357.3±35.0 °C(Predicted)
• PSA: 52.6
• pka: 11.86±0.40(Predicted)